Cas no 83677-18-3 ((3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one)

83677-18-3 structure
Product name:(3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one
(3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one Chemical and Physical Properties
Names and Identifiers
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- (3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one
- 4-(3,5-Bis(1,1-dimethylethyl)-4-hydroxyphenyl)-3-methyl-3-buten-2-one
- SCHEMBL11097037
- 83677-18-3
- beta-Acetyl-beta-methyl-3,5-di-tert-butyl-4-hydroxystyrene
- 3-Buten-2-one, 4-(3,5-bis(1,1-dimethylethyl)-4-hydroxyphenyl)-3-methyl-
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- Inchi: InChI=1S/C19H28O2/c1-12(13(2)20)9-14-10-15(18(3,4)5)17(21)16(11-14)19(6,7)8/h9-11,21H,1-8H3/b12-9+
- InChI Key: XVJKSGJGHGOBSI-FMIVXFBMSA-N
- SMILES: CC(=CC1=CC(=C(C(=C1)C(C)(C)C)O)C(C)(C)C)C(=O)C
Computed Properties
- Exact Mass: 288.208930132g/mol
- Monoisotopic Mass: 288.208930132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.4
- Topological Polar Surface Area: 37.3Ų
(3E)-4-(3,5-di-tert-butyl-4-hydroxyphenyl)-3-methylbut-3-en-2-one Related Literature
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David J. Miller,Fanglei Yu,David W. Knight,Rudolf K. Allemann Org. Biomol. Chem., 2009,7, 962-975
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Laura Rubio-Pérez,Manuel Iglesias,Julen Munárriz,Victor Polo,Pablo J. Sanz Miguel,Jesús J. Pérez-Torrente Chem. Commun., 2015,51, 9860-9863
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Yutao Li,Jie Song RSC Adv., 2015,5, 40065-40069
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